Cas no 2227810-01-5 (rac-2-(1R,2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexylacetic acid)

• Product Name: rac-2-(1R,2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexylacetic acid
• CAS No: 2227810-01-5
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5814812
• PubChem ID: 165821277
• Update Time: 2025-06-25

rac-2-(1R,2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexylacetic acid
• rac-2-[(1R,2R)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}cyclohexyl]acetic acid
• EN300-1521956
• 2227810-01-5

• Inchi： 1S/C27H32N2O6/c30-25(29-24-12-6-1-7-18(24)15-26(31)32)17-34-14-13-28-27(33)35-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,1,6-7,12-17H2,(H,28,33)(H,29,30)(H,31,32)/t18-,24-/m0/s1
• InChI Key： SBDNDSPXXMWQBQ-UUOWRZLLSA-N
• SMILES： OC(C[C@@H]1CCCC[C@@H]1NC(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on rac-2-(1R,2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexylacetic acid

Research Brief on rac-2-(1R,2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexylacetic acid (CAS: 2227810-01-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of rac-2-(1R,2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexylacetic acid (CAS: 2227810-01-5) as a key intermediate in peptide synthesis and drug development. This compound, characterized by its unique structural features, has been the focus of several studies aimed at optimizing synthetic routes and exploring its potential applications in therapeutic interventions.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of this compound in facilitating the synthesis of cyclic peptides with enhanced bioavailability. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques to achieve high yields and purity. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group was particularly noted for its role in improving the stability of the intermediate during the synthesis process.

Further investigations into the pharmacological properties of rac-2-(1R,2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexylacetic acid have revealed its potential as a scaffold for designing novel protease inhibitors. Molecular docking studies indicated strong binding affinities with target enzymes, suggesting its utility in developing treatments for conditions such as hypertension and viral infections. These findings were corroborated by in vitro assays, which showed significant inhibitory activity against angiotensin-converting enzyme (ACE) and HIV-1 protease.

In addition to its therapeutic potential, recent research has also explored the compound's role in bioconjugation strategies. A 2024 study in Bioconjugate Chemistry highlighted its use in linking peptides to nanoparticles, enabling targeted drug delivery systems. The ethoxyacetamido linker was found to provide optimal spacing and flexibility, enhancing the efficacy of the conjugated therapeutics.

Despite these promising developments, challenges remain in scaling up the synthesis of rac-2-(1R,2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexylacetic acid for industrial applications. Current efforts are focused on optimizing reaction conditions to reduce costs and improve yield. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, rac-2-(1R,2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclohexylacetic acid (CAS: 2227810-01-5) represents a versatile and valuable compound in chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug design, and bioconjugation underscore its importance in advancing therapeutic technologies. Ongoing research will likely uncover additional uses and refine existing methodologies, solidifying its role in the future of drug development.